Cas no 63843-49-2 (4-(4-Methylphenoxy)piperidine)

4-(4-Methylphenoxy)piperidine is a versatile intermediate in organic synthesis, particularly valued for its piperidine core and aromatic phenoxy substituent. This compound exhibits stability under standard conditions, making it suitable for use in pharmaceutical and agrochemical research. Its structural features allow for further functionalization, enabling the development of novel bioactive molecules. The methylphenoxy group enhances lipophilicity, which can be advantageous in drug design for improved membrane permeability. Additionally, the compound's well-defined reactivity profile facilitates its use in cross-coupling and nucleophilic substitution reactions. It is commonly employed in the synthesis of ligands, catalysts, and other fine chemicals, offering researchers a reliable building block for complex molecular architectures.
4-(4-Methylphenoxy)piperidine structure
4-(4-Methylphenoxy)piperidine structure
Product Name:4-(4-Methylphenoxy)piperidine
CAS No:63843-49-2
MF:C12H17NO
MW:191.269483327866
MDL:MFCD04115017
CID:90248
PubChem ID:3837497
Update Time:2025-11-03

4-(4-Methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(p-Tolyloxy)piperidine
    • 4-(4-Methylphenoxy)piperidine
    • 4-(4-methylphenoxy)piperidine,hydrochloride
    • 4-(4-methylphenoxy)piperidine(SALTDATA: FREE)
    • 4NBA-Q06-1
    • AR1778
    • 4-p-Tolyloxy-piperidine
    • 63843-49-2
    • AB19461
    • Z317268956
    • A834553
    • Piperidine, 4-(4-methylphenoxy)-
    • SCHEMBL2365784
    • MFCD04115017
    • AKOS000189295
    • AS-61187
    • BB 0260430
    • EN300-79438
    • CS-0261656
    • FFFNUHGMXGAUFY-UHFFFAOYSA-N
    • MDL： MFCD04115017
    • Inchi： 1S/C12H17NO/c1-10-2-4-11(5-3-10)14-12-6-8-13-9-7-12/h2-5,12-13H,6-9H2,1H3
    • InChI Key： FFFNUHGMXGAUFY-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C)=CC=1)C1CCNCC1

Computed Properties

  • Exact Mass: 227.10800
  • Monoisotopic Mass: 191.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: 。
  • Density: 1.016
  • Boiling Point: 333.4 °C at 760 mmHg
  • Flash Point: 155.4 °C
  • Refractive Index: 1.523
  • PSA: 21.26000
  • LogP: 3.25660
  • Solubility: 。

4-(4-Methylphenoxy)piperidine Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-(4-Methylphenoxy)piperidine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Methylphenoxy)piperidine Pricemore >>

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